Cas no 2383689-87-8 (1-Bromo-4-ethoxy-2-fluoro-3-iodobenzene)

• Product Name: 1-Bromo-4-ethoxy-2-fluoro-3-iodobenzene
• CAS No: 2383689-87-8
• MF: C₈H₇BrFIO
• MW: 344.95
• CID: 5081069
• Update Time: 2026-03-01

1-Bromo-4-ethoxy-2-fluoro-3-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-ethoxy-2-fluoro-3-iodobenzene

• Inchi： 1S/C8H7BrFIO/c1-2-12-6-4-3-5(9)7(10)8(6)11/h3-4H,2H2,1H3
• InChI Key： IOLGSWMXRRIZRK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C=C1)OCC)I)F

Additional information on 1-Bromo-4-ethoxy-2-fluoro-3-iodobenzene

Chemical Profile of 1-Bromo-4-ethoxy-2-fluoro-3-iodobenzene (CAS No. 2383689-87-8)

1-Bromo-4-ethoxy-2-fluoro-3-iodobenzene, identified by its unique Chemical Abstracts Service (CAS) number 2383689-87-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This benzene derivative features a distinct substitution pattern, incorporating bromine, ethoxy, fluorine, and iodine atoms at specific positions on the aromatic ring. Such a structural configuration makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The compound's structural framework, characterized by the presence of multiple halogen atoms, positions it as a versatile building block for further functionalization. The interplay between these substituents can influence its reactivity, solubility, and electronic properties, making it a subject of interest for researchers exploring new synthetic pathways and applications. In recent years, there has been growing interest in halogenated aromatic compounds due to their role in medicinal chemistry and their potential as precursors for pharmaceuticals targeting various diseases.

One of the most compelling aspects of 1-Bromo-4-ethoxy-2-fluoro-3-iodobenzene is its utility in cross-coupling reactions, which are fundamental to modern organic synthesis. These reactions allow for the formation of carbon-carbon bonds under mild conditions, often catalyzed by transition metals such as palladium or copper. The presence of both bromine and iodine atoms on the benzene ring makes this compound an excellent candidate for palladium-catalyzed Suzuki-Miyaura couplings, Heck reactions, and other metal-catalyzed transformations. Such reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many biologically active molecules.

Recent advancements in synthetic methodologies have highlighted the importance of halogenated aromatics like 1-Bromo-4-ethoxy-2-fluoro-3-iodobenzene in drug discovery. For instance, researchers have utilized this compound to construct complex scaffolds that mimic natural products with potent pharmacological activity. The ability to precisely control regiochemistry and stereochemistry during synthesis is crucial for developing drugs with optimal efficacy and minimal side effects. The unique substitution pattern of this benzene derivative provides chemists with a high degree of flexibility, enabling the creation of diverse molecular architectures.

In addition to its role in pharmaceutical synthesis, 1-Bromo-4-ethoxy-2-fluoro-3-iodobenzene has shown promise in materials science applications. Halogenated aromatic compounds are known for their ability to modulate electronic properties, making them suitable for use in organic electronics and optoelectronic devices. For example, they can be incorporated into organic semiconductors or light-emitting diodes (OLEDs) to enhance performance characteristics such as charge transport and luminescence efficiency. The fluorine atom, in particular, can influence molecular packing and intermolecular interactions, which are critical factors in determining material properties.

The growing demand for 1-Bromo-4-ethoxy-2-fluoro-3-iodobenzene has prompted several chemical manufacturers to optimize its production processes for higher yields and purity. Advances in catalytic systems and green chemistry principles have enabled more sustainable synthesis methods without compromising on quality. These improvements are essential for meeting the increasing demand from both academic institutions and industrial research laboratories engaged in drug discovery and materials development.

From a research perspective, 1-Bromo-4-ethoxy-2-fluoro-3-iodobenzene continues to be a subject of investigation due to its potential applications in various fields. For instance, medicinal chemists are exploring its use as a precursor for kinase inhibitors, which play a critical role in treating cancers and inflammatory diseases. By leveraging its unique reactivity profile, researchers aim to develop novel small-molecule inhibitors with improved selectivity and potency. Similarly, chemists working on agrochemicals are examining its suitability for synthesizing new pesticides that offer enhanced efficacy while minimizing environmental impact.

The future prospects of 1-Bromo-4-ethoxy-2-fluoro-3-iodobenzene are closely tied to ongoing developments in synthetic chemistry and interdisciplinary research. As new methodologies emerge that enable more efficient and precise molecular construction, the utility of this compound is expected to expand further. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into practical applications that benefit society. By harnessing the full potential of halogenated aromatics like 1-Bromo-4_ethoxy_2_fluoro_3_i odoben zene, scientists can drive innovation across multiple sectors.